Cas no 22439-58-3 (Ethanone,1-(2-dibenzothienyl)-)

Ethanone,1-(2-dibenzothienyl)- structure
22439-58-3 structure
Product Name:Ethanone,1-(2-dibenzothienyl)-
CAS No:22439-58-3
MF:C14H10OS
MW:226.293602466583
CID:261143
PubChem ID:312027
Update Time:2025-04-19

Ethanone,1-(2-dibenzothienyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-dibenzothienyl)-
    • 1-(2-dibenzothienyl)Ethanone
    • 1-(dibenzo[b,d]thiophen-2-yl)ethanone
    • 1-Dibenzothiophen-2-yl-aethanon
    • 1-dibenzothiophen-2-yl-ethanone
    • 2-Acetyldibenzothiophen
    • 2-acetyl-dibenzothiophene
    • 2-Acetyldibenzothiophene
    • EU-0070862
    • 1-dibenzothiophen-2-ylethanone
    • SCHEMBL7915404
    • Ethanone, 1-(2-dibenzothienyl)-
    • SR-01000080507-1
    • F70532
    • 22439-58-3
    • 1-(Dibenzo[b,d]thiophen-2-yl)ethan-1-one
    • 2-Dibenzothienylmethyl ketone
    • SR-01000080507
    • NSC-220077
    • 2-Dibenzothienyl methyl ketone
    • ethanone, 1-(dibenzo[b,d]thien-2-yl)-
    • DTXSID20945126
    • KETONE, 2-DIBENZOTHIENYL METHYL
    • WLN: T B656 HSJ EV1
    • AKOS024338518
    • NSC220077
    • FT-0712617
    • Inchi: 1S/C14H10OS/c1-9(15)10-6-7-14-12(8-10)11-4-2-3-5-13(11)16-14/h2-8H,1H3
    • InChI Key: NTHRMQKFNGUJPH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C=C(C(C)=O)C=CC1=2

Computed Properties

  • Exact Mass: 226.0453
  • Monoisotopic Mass: 226.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.1989 (rough estimate)
  • Boiling Point: 337.91°C (rough estimate)
  • Flash Point: 197.3°C
  • Refractive Index: 1.5700 (estimate)
  • PSA: 17.07
  • LogP: 4.25710

Ethanone,1-(2-dibenzothienyl)- Security Information

  • Storage Condition:Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse
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